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Compound of Interest

Compound Name: IACS-13909

Cat. No.: B3028516 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of IACS-13909
when prepared in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions

(FAQs), troubleshooting guidance for common experimental issues, and detailed data

presented for ease of use.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of IACS-13909 in DMSO?

A1: The reported solubility of IACS-13909 in DMSO varies slightly among suppliers, but it is

generally high. Some sources indicate a solubility of up to 75 mg/mL, which corresponds to a

molarity of 198.79 mM.[1] Other suppliers state a solubility of 10 mg/mL is achievable,

potentially requiring ultrasonic assistance to fully dissolve.[2] It is always recommended to

consult the certificate of analysis for the specific batch you are using.

Q2: What is the recommended procedure for dissolving IACS-13909 powder in DMSO?

A2: To ensure optimal dissolution, it is recommended to use fresh, anhydrous DMSO.[1] For

higher concentrations, sonication or gentle warming may be necessary to achieve a clear

solution. Always visually inspect the solution to ensure no undissolved particulates are present

before use in experiments.

Q3: How should I store my IACS-13909 stock solution in DMSO?
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A3: Proper storage is crucial to maintain the integrity of your IACS-13909 stock solution. For

short-term storage (days to weeks), 4°C is acceptable.[3] For longer-term storage, it is

recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles and store at -20°C for up to one month or -80°C for up to six months.[4][5]

Q4: Can I store my IACS-13909 DMSO stock solution at room temperature?

A4: It is not recommended to store IACS-13909 DMSO solutions at room temperature for

extended periods. While the compound may be stable for a few weeks during shipping at

ambient temperatures, long-term storage at room temperature can lead to degradation.[3]

Q5: I've observed precipitation in my IACS-13909 stock solution after thawing. What should I

do?

A5: Precipitation upon thawing can occur, especially with highly concentrated stocks. Gentle

warming and vortexing or sonication can often redissolve the compound. If precipitation

persists, it may indicate that the solubility limit has been exceeded at the lower temperature or

that the solution has degraded. Refer to the troubleshooting guide below for more detailed

steps.

Solubility and Stability Data Summary
The following tables summarize the quantitative data for the solubility and stability of IACS-
13909 in DMSO based on information from various suppliers.

Table 1: IACS-13909 Solubility in DMSO

Parameter Value Notes

Maximum Solubility 75 mg/mL (198.79 mM)
Use of fresh DMSO is

recommended.[1]

Alternative Value 10 mg/mL (26.51 mM)
May require sonication to

dissolve.[2]

Note: The molecular weight of IACS-13909 is 377.27 g/mol .
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Table 2: IACS-13909 Stock Solution Stability in DMSO

Storage Temperature Duration Recommendations

4°C Up to 2 weeks
Suitable for short-term storage.

[5]

-20°C Up to 1 month
Aliquot to avoid freeze-thaw

cycles.[4][6]

-80°C Up to 6 months
Recommended for long-term

storage.[4][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM IACS-13909 Stock Solution in DMSO

Materials:

IACS-13909 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

1. Calculate the required mass of IACS-13909 for your desired volume of 10 mM stock

solution (Molecular Weight = 377.27 g/mol ). For 1 mL of 10 mM solution, 3.77 mg of

IACS-13909 is needed.

2. Weigh the calculated amount of IACS-13909 powder and place it into a sterile vial.

3. Add the desired volume of anhydrous DMSO to the vial.
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4. Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

5. If the compound does not fully dissolve, place the vial in a sonicator bath for 5-10 minutes.

6. Visually inspect the solution to ensure it is clear and free of any particulates.

7. For long-term storage, aliquot the stock solution into single-use vials and store at -80°C.

Troubleshooting Guide
This guide addresses common issues encountered when working with IACS-13909 in DMSO.
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Issue: IACS-13909 precipitation or incomplete dissolution in DMSO

Is the concentration at or below the recommended solubility limit (e.g., 10-75 mg/mL)?

Was fresh, anhydrous DMSO used?

Yes

Action: Dilute the solution to a lower concentration.

No

Action: Gently warm the solution (to 37°C) and/or sonicate for 10-15 minutes.

Yes

Action: Prepare a fresh solution using new, anhydrous DMSO.

No

Did the compound dissolve?

Solution is ready for use. Store appropriately.

Yes

Issue persists: Consider preparing a fresh, less concentrated stock solution.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for IACS-13909 dissolution issues in DMSO.

Signaling Pathway Context
IACS-13909 is an allosteric inhibitor of SHP2, a non-receptor protein tyrosine phosphatase that

plays a crucial role in the RAS-MAPK signaling pathway. The diagram below illustrates the

simplified signaling cascade and the point of inhibition by IACS-13909.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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